Cas no 54145-81-2 (7-Oxabicyclo[4.1.0]heptane-3-methanol,a,a,6-trimethyl-, (1R,3R,6S)-rel-)

7-Oxabicyclo[4.1.0]heptane-3-methanol,a,a,6-trimethyl-, (1R,3R,6S)-rel- structure
54145-81-2 structure
Product Name:7-Oxabicyclo[4.1.0]heptane-3-methanol,a,a,6-trimethyl-, (1R,3R,6S)-rel-
CAS No:54145-81-2
MF:C10H18O2
MW:170.248723506927
CID:377043
PubChem ID:6452944
Update Time:2025-04-19

7-Oxabicyclo[4.1.0]heptane-3-methanol,a,a,6-trimethyl-, (1R,3R,6S)-rel- Chemical and Physical Properties

Names and Identifiers

    • 7-Oxabicyclo[4.1.0]heptane-3-methanol,a,a,6-trimethyl-, (1R,3R,6S)-rel-
    • (1alpha,3beta,6alpha)-alpha,alpha,6-trimethyl-7-oxabicyclo[4.1.0]heptane-3-methanol
    • (1alpha,3beta,6alpha)-alpha,alpha,6-Trimethyl-7-oxabicyclo(4.1.0)heptane-3-methanol
    • 2-[(1S,3S,6R)-6-methyl-7-oxabicyclo[4.1.0]hept-3-yl]propan-2-ol
    • 258-998-0
    • 54145-81-2
    • EINECS 258-998-0
    • NS00088503
    • Inchi: 1S/C10H18O2/c1-9(2,11)7-4-5-10(3)8(6-7)12-10/h7-8,11H,4-6H2,1-3H3/t7-,8-,10+/m0/s1
    • InChI Key: HSMACHQZLSQBIN-OYNCUSHFSA-N
    • SMILES: O1[C@H]2C[C@@H](C(C)(C)O)CC[C@@]12C

Computed Properties

  • Exact Mass: 170.130679813g/mol
  • Monoisotopic Mass: 170.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 32.8Ų
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